3-[(Quinolin-3-yl)carbamoyl]propanoic acid
3-[(Quinolin-3-yl)carbamoyl]propanoic acid
Brand Name:
Vulcanchem
CAS No.:
342021-89-0
VCID:
VC0345127
InChI:
InChI=1S/C13H12N2O3/c16-12(5-6-13(17)18)15-10-7-9-3-1-2-4-11(9)14-8-10/h1-4,7-8H,5-6H2,(H,15,16)(H,17,18)
SMILES:
C1=CC=C2C(=C1)C=C(C=N2)NC(=O)CCC(=O)O
Molecular Formula:
C13H12N2O3
Molecular Weight:
244.25g/mol
3-[(Quinolin-3-yl)carbamoyl]propanoic acid
CAS No.: 342021-89-0
Main Products
VCID: VC0345127
Molecular Formula: C13H12N2O3
Molecular Weight: 244.25g/mol
![3-[(Quinolin-3-yl)carbamoyl]propanoic acid - 342021-89-0](/images/no_structure.jpg)
| CAS No. | 342021-89-0 |
|---|---|
| Product Name | 3-[(Quinolin-3-yl)carbamoyl]propanoic acid |
| Molecular Formula | C13H12N2O3 |
| Molecular Weight | 244.25g/mol |
| IUPAC Name | 4-oxo-4-(quinolin-3-ylamino)butanoic acid |
| Standard InChI | InChI=1S/C13H12N2O3/c16-12(5-6-13(17)18)15-10-7-9-3-1-2-4-11(9)14-8-10/h1-4,7-8H,5-6H2,(H,15,16)(H,17,18) |
| Standard InChIKey | GSONHOBISRYTOK-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C=C(C=N2)NC(=O)CCC(=O)O |
| Canonical SMILES | C1=CC=C2C(=C1)C=C(C=N2)NC(=O)CCC(=O)O |
| PubChem Compound | 861757 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume